Cas no 1159811-37-6 (2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide)
2-Amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide is a heterocyclic organic compound featuring both an amino and carboxylic acid functional group on a benzodiazole core, stabilized as a hydrobromide salt. This structure imparts solubility in polar solvents and enhances stability for handling and storage. The compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules due to its fused aromatic system and reactive sites. Its crystalline form ensures consistent purity, while the hydrobromide counterion improves solubility for downstream reactions. The product is suitable for use in medicinal chemistry research, including the design of kinase inhibitors or antimicrobial agents.
1159811-37-6 structure
Product Name:2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide
CAS No:1159811-37-6
MF:C8H8BrN3O2
MW:258.072020530701
CID:3103607
PubChem ID:45357073
Update Time:2025-06-28
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-1H-benzimidazole-5-carboxylic acid hyrobormide
- 2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide
- 1159811-37-6
- EN300-182118
- 2-Amino-1H-1,3-benzodiazole-5-carboxylicacidhydrobromide
- AKOS015967544
- 2-Amino-1h-benzo[d]imidazole-5-carboxylic acid hydrobromide
- CS-0289762
- 4-METHYL-2-PHENYL-8-TRIFLUOROMETHYL-4H-NAPHTHALEN-1-ONE
-
- Inchi: 1S/C8H7N3O2.BrH/c9-8-10-5-2-1-4(7(12)13)3-6(5)11-8;/h1-3H,(H,12,13)(H3,9,10,11);1H
- InChI Key: GYLQPRQKIZGJMW-UHFFFAOYSA-N
- SMILES: Br.OC(C1C=CC2=C(C=1)NC(N)=N2)=O
Computed Properties
- Exact Mass: 256.97999Da
- Monoisotopic Mass: 256.97999Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 221
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92Ų
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-182118-0.05g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 0.05g |
$196.0 | 2023-09-19 | ||
| Enamine | EN300-182118-0.1g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 0.1g |
$206.0 | 2023-09-19 | ||
| Enamine | EN300-182118-0.25g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 0.25g |
$215.0 | 2023-09-19 | ||
| Enamine | EN300-182118-0.5g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 0.5g |
$225.0 | 2023-09-19 | ||
| Enamine | EN300-182118-1.0g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 1g |
$234.0 | 2023-06-01 | ||
| Enamine | EN300-182118-2.5g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 2.5g |
$495.0 | 2023-09-19 | ||
| Enamine | EN300-182118-5.0g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 5g |
$929.0 | 2023-06-01 | ||
| Enamine | EN300-182118-10.0g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 10g |
$1799.0 | 2023-06-01 | ||
| Enamine | EN300-182118-1g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 1g |
$234.0 | 2023-09-19 | ||
| Enamine | EN300-182118-5g |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide |
1159811-37-6 | 5g |
$929.0 | 2023-09-19 |
2-amino-1H-1,3-benzodiazole-5-carboxylic acid hydrobromide Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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